molecular formula C11H8F3NO2S B8283837 1H-Pyrrole, 1-[[4-(trifluoromethyl)phenyl]sulfonyl]-

1H-Pyrrole, 1-[[4-(trifluoromethyl)phenyl]sulfonyl]-

Cat. No.: B8283837
M. Wt: 275.25 g/mol
InChI Key: IXEAHTDTWFKZQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Pyrrole, 1-[[4-(trifluoromethyl)phenyl]sulfonyl]- is a useful research compound. Its molecular formula is C11H8F3NO2S and its molecular weight is 275.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Pyrrole, 1-[[4-(trifluoromethyl)phenyl]sulfonyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Pyrrole, 1-[[4-(trifluoromethyl)phenyl]sulfonyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8F3NO2S

Molecular Weight

275.25 g/mol

IUPAC Name

1-[4-(trifluoromethyl)phenyl]sulfonylpyrrole

InChI

InChI=1S/C11H8F3NO2S/c12-11(13,14)9-3-5-10(6-4-9)18(16,17)15-7-1-2-8-15/h1-8H

InChI Key

IXEAHTDTWFKZQV-UHFFFAOYSA-N

Canonical SMILES

C1=CN(C=C1)S(=O)(=O)C2=CC=C(C=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

n-BuLi (56 mL, 89.7 mmol) was added to a solution of 1H-pyrrole (6.02 g, 89.7 mmol) in THF (179 mL) at −78° C. over 10 minutes. 4-(trifluoromethyl)benzene-1-sulfonyl chloride (26.3 g, 107.6 mmol) was dissolved in THF (20 mL) and added to the reaction mixture over 30 minutes. The reaction was stirred for 30 minutes then allowed to warm to room temperature and stirred for a further 18 h. The solution was diluted with EtOAc washed with brine and the organic phase was separated, dried (Na2SO4), filtered and concentrated under vacuum and purified on a silica gel column (eluant hexane/EtOAc 99/1 to 4/1, v/v) to give compound 111 (21.4 g, 77.7 mmol, 87%). MS (ESI) 276.1 (M+H).
Quantity
56 mL
Type
reactant
Reaction Step One
Quantity
6.02 g
Type
reactant
Reaction Step One
Name
Quantity
179 mL
Type
solvent
Reaction Step One
Quantity
26.3 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
87%

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